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Compound of Interest

Compound Name: Bromocresol green (sodium salt)

Cat. No.: B10823021

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromocresol green (BCG) is a triphenylmethane dye that serves as a pH indicator, widely
utilized in microbiological applications to monitor microbial growth and metabolic activity.[1] Its
distinct color change in response to pH variations makes it a valuable tool for a rapid, visual
assessment of metabolic processes that lead to the production of acidic or alkaline byproducts.
This colorimetric method is adaptable for both qualitative and quantitative analyses in various
formats, including broth cultures and agar plates.

Principle of the Assay

The utility of bromocresol green in microbiological assays is based on its pH-sensitive color
change. The dye exhibits a distinct color transition from yellow at a pH below 3.8 to blue-green
at a pH above 5.4.[2][3] In a typical microbial growth medium with a starting pH in the neutral to
slightly alkaline range, BCG will impart a green or blue-green color. As microbes grow and
metabolize substrates in the medium, they often produce acidic end products, such as lactic
acid or acetic acid. This metabolic activity lowers the pH of the medium. When the pH drops
into the transition range of the BCG indicator, the color of the medium will change from blue-
green to green and eventually to yellow, providing a visual indication of microbial growth and
metabolism. Conversely, microbial metabolism that consumes acidic substrates or produces
alkaline compounds will result in a shift towards a bluer color.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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